Cas no 2228723-55-3 (4-methyl-4-(1-methylcyclohexyl)oxypiperidine)

4-Methyl-4-(1-methylcyclohexyl)oxypiperidine is a specialized organic compound featuring a piperidine core substituted with a methyl group and a 1-methylcyclohexyloxy moiety at the 4-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclohexyl group enhances lipophilicity, while the piperidine scaffold offers versatility for further functionalization. Its rigid framework may contribute to improved stability and selectivity in target applications. The compound is particularly useful in the development of bioactive molecules, where its structural features can influence binding affinity and metabolic resistance. Suitable for controlled reactions, it is handled under standard laboratory conditions with appropriate precautions.
4-methyl-4-(1-methylcyclohexyl)oxypiperidine structure
2228723-55-3 structure
Product Name:4-methyl-4-(1-methylcyclohexyl)oxypiperidine
CAS No:2228723-55-3
MF:C13H25NO
MW:211.343703985214
CID:6330561
PubChem ID:165701492
Update Time:2025-10-20

4-methyl-4-(1-methylcyclohexyl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-4-(1-methylcyclohexyl)oxypiperidine
    • 2228723-55-3
    • EN300-1780060
    • 4-methyl-4-[(1-methylcyclohexyl)oxy]piperidine
    • Inchi: 1S/C13H25NO/c1-12(6-4-3-5-7-12)15-13(2)8-10-14-11-9-13/h14H,3-11H2,1-2H3
    • InChI Key: DBTOVUWZXPAPBG-UHFFFAOYSA-N
    • SMILES: O(C1(C)CCNCC1)C1(C)CCCCC1

Computed Properties

  • Exact Mass: 211.193614421g/mol
  • Monoisotopic Mass: 211.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 21.3Ų

4-methyl-4-(1-methylcyclohexyl)oxypiperidine Pricemore >>

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Additional information on 4-methyl-4-(1-methylcyclohexyl)oxypiperidine

Comprehensive Overview of 4-methyl-4-(1-methylcyclohexyl)oxypiperidine (CAS No. 2228723-55-3)

4-methyl-4-(1-methylcyclohexyl)oxypiperidine (CAS No. 2228723-55-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its piperidine backbone and methylcyclohexyl substituent, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its steric hindrance effects and lipophilicity, which make it a candidate for modulating biological activity.

In recent years, the demand for novel piperidine derivatives has surged, driven by their role in developing central nervous system (CNS) therapeutics. The 4-methyl-4-(1-methylcyclohexyl)oxypiperidine structure is frequently discussed in forums and publications focusing on neuropharmacology and medicinal chemistry. Its potential to interact with G-protein-coupled receptors (GPCRs) and ion channels aligns with current trends in targeting neurological disorders such as anxiety, depression, and chronic pain.

From a synthetic chemistry perspective, the compound's CAS No. 2228723-55-3 is often associated with high-yield synthesis protocols and green chemistry approaches. Laboratories are optimizing routes to produce this molecule efficiently, emphasizing catalytic methods and solvent-free reactions. These advancements cater to the growing emphasis on sustainable chemical manufacturing, a topic highly searched in academic and industrial circles.

The 4-methyl-4-(1-methylcyclohexyl)oxypiperidine scaffold also intersects with computational chemistry trends. Molecular docking studies and quantitative structure-activity relationship (QSAR) models frequently feature this compound to predict its bioavailability and metabolic stability. Such analyses are critical for drug design, especially in the era of AI-driven drug discovery, where researchers leverage machine learning to screen compounds rapidly.

Another hot topic linked to this compound is its potential in prodrug development. The oxypiperidine moiety can serve as a biodegradable linker, enabling controlled release of active pharmaceutical ingredients (APIs). This application is particularly relevant to targeted drug delivery systems, a field experiencing exponential growth due to its implications in personalized medicine.

In material science, CAS No. 2228723-55-3 is studied for its role in designing polymeric coatings and nanocarriers. Its bulky cyclohexyl group contributes to thermal stability, making it suitable for high-performance materials. These attributes align with searches for advanced polymer additives and nanotechnology solutions in industrial applications.

To summarize, 4-methyl-4-(1-methylcyclohexyl)oxypiperidine (CAS No. 2228723-55-3) is a versatile compound with multidisciplinary relevance. Its exploration in pharmaceutical research, sustainable synthesis, and material innovation positions it at the forefront of modern chemistry. As scientific inquiries continue to evolve, this compound will likely remain a focal point for breakthroughs in life sciences and engineering.

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